Cas no 82484-59-1 (N,N-bis(2-chloroethyl)-4-isocyanatoaniline)

• Product Name: N,N-bis(2-chloroethyl)-4-isocyanatoaniline
• CAS No: 82484-59-1
• MF: C₁₁H₁₂Cl₂N₂O
• MW: 259.13178062439
• CID: 690619
• PubChem ID: 10777647
• Update Time: 2025-08-04

N,N-bis(2-chloroethyl)-4-isocyanatoaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-bis(2-chloroethyl)-4-isocyanato-
• N,N-bis(2-chloroethyl)-4-isocyanatoaniline
• EN300-12023284
• bis(2-chloroethyl)-4-isocyanatophenylamine
• SCHEMBL4902297
• 82484-59-1
• GVCBEJVXMXSRQX-UHFFFAOYSA-N
• p-bis(beta-chloroethyl)aminophenyl isocyanate
• 4-[N,N-bis(2-chloroethyl)amino]phenylisocyanate
• DTXSID40444803

• Inchi： 1S/C11H12Cl2N2O/c12-5-7-15(8-6-13)11-3-1-10(2-4-11)14-9-16/h1-4H,5-8H2
• InChI Key： GVCBEJVXMXSRQX-UHFFFAOYSA-N
• SMILES： ClCCN(C1C=CC(=CC=1)N=C=O)CCCl

Computed Properties

• Exact Mass: 258.0326684g/mol
• Monoisotopic Mass: 258.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.7Ų

Additional information on N,N-bis(2-chloroethyl)-4-isocyanatoaniline

Introduction to N,N-bis(2-chloroethyl)-4-isocyanatoaniline (CAS No 82484-59-1)

N,N-bis(2-chloroethyl)-4-isocyanatoaniline, with the CAS registry number 82484-59-1, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines an aniline moiety with two chloroethyl groups and an isocyanato substituent. The N,N-bis(2-chloroethyl) groups provide the molecule with reactivity, while the isocyanato group introduces versatility in its applications.

Recent studies have highlighted the potential of N,N-bis(2-chloroethyl)-4-isocyanatoaniline in various chemical transformations. For instance, researchers have explored its role as a precursor in the synthesis of advanced polymers and polyurethanes. The compound's ability to undergo nucleophilic substitution reactions has made it a valuable intermediate in the development of novel materials with tailored properties.

One of the most promising applications of this compound lies in its use as a building block for constructing biocompatible materials. Scientists have demonstrated that N,N-bis(2-chloroethyl)-4-isocyanatoaniline can be employed in the synthesis of hydrogels and other biomaterials, which are increasingly important in medical applications such as drug delivery systems and tissue engineering.

Moreover, the compound's reactivity has been leveraged in catalytic processes. Recent findings suggest that N,N-bis(2-chloroethyl)-4-isocyanatoaniline can act as a catalyst in certain organic reactions, enhancing reaction rates and selectivity. This discovery opens new avenues for its use in industrial chemical processes, where efficiency and sustainability are paramount.

In terms of environmental impact, researchers have also investigated the degradation pathways of N,N-bis(2-chloroethyl)-4-isocyanatoaniline under various conditions. Understanding its behavior in different environments is crucial for assessing its safety and sustainability, particularly in industrial settings where large-scale production and use may occur.

The structural features of this compound make it a versatile tool in modern chemistry. The combination of an aromatic ring with multiple reactive groups allows for a wide range of functionalizations, enabling chemists to tailor its properties for specific applications. This adaptability is one of the key reasons why N,N-bis(2-chloroethyl)-4-isocyanatoaniline continues to be a focal point in both academic research and industrial development.

Looking ahead, ongoing research into N,N-bis(2-chloroethyl)-4-isocyanatoaniline is expected to uncover even more innovative uses. Its role as a key intermediate in synthetic pathways suggests that it will remain a cornerstone in the development of advanced materials and chemical products.